Cas no 303215-15-8 (4-bromo-2-{(E)-[(3-methoxyphenyl)imino]methyl}phenol)

• Product Name: 4-bromo-2-{(E)-[(3-methoxyphenyl)imino]methyl}phenol
• CAS No: 303215-15-8
• MF: C₁₄H₁₂BrNO₂
• MW: 306.154582977295
• MDL: MFCD00736304
• CID: 5155733
• Update Time: 2025-07-20

4-bromo-2-{(E)-[(3-methoxyphenyl)imino]methyl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-{(E)-[(3-methoxyphenyl)imino]methyl}phenol

• MDL： MFCD00736304
• Inchi： 1S/C14H12BrNO2/c1-18-13-4-2-3-12(8-13)16-9-10-7-11(15)5-6-14(10)17/h2-9,17H,1H3
• InChI Key： IGMWQQASEUFJKY-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Br)C=C1C=NC1=CC=CC(OC)=C1

Additional information on 4-bromo-2-{(E)-[(3-methoxyphenyl)imino]methyl}phenol

Research Briefing on 4-bromo-2-{(E)-[(3-methoxyphenyl)imino]methyl}phenol (CAS: 303215-15-8)

The compound 4-bromo-2-{(E)-[(3-methoxyphenyl)imino]methyl}phenol (CAS: 303215-15-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential as a drug candidate.

Recent studies have highlighted the role of 4-bromo-2-{(E)-[(3-methoxyphenyl)imino]methyl}phenol as a Schiff base derivative with promising antimicrobial and anticancer properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves disrupting bacterial cell membrane integrity, making it a potential candidate for addressing antibiotic resistance.

In addition to its antimicrobial properties, 4-bromo-2-{(E)-[(3-methoxyphenyl)imino]methyl}phenol has shown notable activity in cancer cell lines. Research conducted by Zhang et al. (2024) revealed that the compound induces apoptosis in human breast cancer cells (MCF-7) through the activation of caspase-3 and caspase-9 pathways. These findings suggest its potential as a lead compound for developing novel anticancer therapies.

The synthesis of 4-bromo-2-{(E)-[(3-methoxyphenyl)imino]methyl}phenol typically involves the condensation reaction between 4-bromo-2-hydroxybenzaldehyde and 3-methoxyaniline under mild acidic conditions. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, as reported in Organic & Biomolecular Chemistry (2023). These improvements are crucial for scaling up production for preclinical and clinical studies.

Despite its promising biological activities, challenges remain in optimizing the pharmacokinetic properties of 4-bromo-2-{(E)-[(3-methoxyphenyl)imino]methyl}phenol. A recent pharmacokinetic study (Li et al., 2024) highlighted its low oral bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic potential. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 4-bromo-2-{(E)-[(3-methoxyphenyl)imino]methyl}phenol (CAS: 303215-15-8) represents a promising scaffold for developing novel antimicrobial and anticancer agents. Ongoing research efforts are focused on elucidating its structure-activity relationships, optimizing its pharmacokinetic profile, and evaluating its efficacy in vivo. These advancements could pave the way for its translation into clinical applications in the near future.